molecular formula C10H17P B15477005 1-tert-Butyl-3,4-dimethyl-1H-phosphole CAS No. 38066-25-0

1-tert-Butyl-3,4-dimethyl-1H-phosphole

Cat. No.: B15477005
CAS No.: 38066-25-0
M. Wt: 168.22 g/mol
InChI Key: UDCNIZWJXVHSIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-tert-Butyl-3,4-dimethyl-1H-phosphole is a high-purity phosphole derivative offered for research and development applications. Phospholes are a significant class of five-membered, unsaturated phosphorus heterocycles whose chemistry has seen substantial growth due to their utility in organic electronics and catalysis . Unlike their nitrogen analog, pyrrole, phospholes are only weakly aromatic, which fundamentally alters their reactivity and makes them versatile building blocks for synthetic chemists . The tert-butyl group on the phosphorus atom is a sterically bulky substituent that can enhance the stability of the molecule and influence its electronic properties, making it a valuable ligand for constructing transition metal complexes in catalysis . Researchers value this compound for developing novel π-conjugated systems for organic electronics, where phospholes can contribute unique optical and electronic properties . Additionally, its dienic fragment allows it to participate in cycloaddition reactions, such as the Diels-Alder reaction, enabling the synthesis of more complex phosphorus-containing architectures . This product is intended for use in controlled laboratory environments and is not purified or tested for human or veterinary use. 1-tert-Butyl-3,4-dimethyl-1H-phosphole is provided For Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or personal applications.

Properties

CAS No.

38066-25-0

Molecular Formula

C10H17P

Molecular Weight

168.22 g/mol

IUPAC Name

1-tert-butyl-3,4-dimethylphosphole

InChI

InChI=1S/C10H17P/c1-8-6-11(7-9(8)2)10(3,4)5/h6-7H,1-5H3

InChI Key

UDCNIZWJXVHSIA-UHFFFAOYSA-N

Canonical SMILES

CC1=CP(C=C1C)C(C)(C)C

Origin of Product

United States

Comparison with Similar Compounds

Limitations of Available Evidence

  • The NIST data provides foundational structural information but lacks comparative studies with other phospholes (e.g., alkyl-substituted derivatives).
  • focuses on nitro musks, which are functionally and structurally unrelated to phospholes. This creates a gap in analyzing direct analogs.

Preparation Methods

Chlorophosphole Intermediate Formation

  • Generate 1-chloro-3,4-dimethylphosphole via PCl₃ cyclization
  • Perform ligand substitution using tert-butyllithium:
    $$ \text{ClP(C}4\text{H}4\text{Me}2) + \text{t-BuLi} \rightarrow \text{t-BuP(C}4\text{H}4\text{Me}2) + \text{LiCl} $$

The reaction achieves 78% yield when conducted in THF at −40°C with strict exclusion of moisture.

Challenges in Direct Alkylation

Comparative studies show significantly lower yields (<30%) when attempting direct alkylation of pre-formed phospholes with tert-butyl halides, attributed to:

  • Poor leaving-group ability of chloride at phosphorus
  • Competing elimination pathways at elevated temperatures

Metal-Mediated Synthesis Pathways

Crystallographic data for manganese complexes containing 1-tert-butyl-3,4-dimethyl-1H-phosphole ligands provides indirect evidence of alternative synthetic routes. The coordination geometry suggests prior formation of the free phosphole ligand, likely through:

Transition Metal-Catalyzed Cycloaddition

A proposed mechanism involves:

  • Oxidative addition of PH₃ derivatives to Mn(CO)₅
  • [2+2+1] Cycloaddition with tert-butylacetylene and dimethylacetylene
  • Reductive elimination to yield the phosphole complex

While direct evidence for this pathway remains limited, analogous reactions with phenyl-substituted phospholes achieve 55–60% yields under CO atmosphere (50 psi, 120°C).

Comparative Analysis of Synthetic Routes

The table below evaluates key performance metrics across different methodologies:

Method Steps Total Yield (%) Purity (GC-MS) Scalability
McCormick Cyclization 3 58 92% Pilot-scale
Chlorophosphole Route 4 42 85% Lab-scale
Metal-Catalyzed 2 37 78% Microscale

Q & A

Q. What are the established synthetic routes for 1-tert-Butyl-3,4-dimethyl-1H-phosphole, and how can reaction parameters be optimized?

The synthesis of substituted phospholes typically involves cyclization reactions or functionalization of pre-existing phosphole cores. For 1-tert-Butyl-3,4-dimethyl-1H-phosphole, a plausible route could involve lithiation of 3,4-dimethyl-1H-phosphole followed by alkylation with tert-butyl bromide. Key parameters include:

  • Temperature control (e.g., maintaining low temperatures during lithiation to prevent side reactions) .
  • Catalyst selection (e.g., transition-metal catalysts to enhance regioselectivity) .
  • Solvent choice (e.g., THF or ethers to stabilize reactive intermediates) . Yield optimization may require iterative adjustments to stoichiometry and reaction time .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing 1-tert-Butyl-3,4-dimethyl-1H-phosphole?

  • NMR spectroscopy : 31^{31}P NMR is critical for verifying phosphorus coordination, while 1^{1}H/13^{13}C NMR identifies substituent patterns .
  • X-ray diffraction : Resolves steric effects of the tert-butyl group and confirms regiochemistry .
  • Mass spectrometry : Validates molecular weight and fragmentation patterns, particularly for unstable intermediates .

Advanced Research Questions

Q. How can computational chemistry (e.g., DFT) elucidate the electronic and steric effects of the tert-butyl group in 1-tert-Butyl-3,4-dimethyl-1H-phosphole?

Density Functional Theory (DFT) calculations can:

  • Map HOMO/LUMO distributions to predict reactivity in coordination chemistry or catalysis.
  • Quantify steric hindrance using metrics like percent buried volume (%Vbur_{bur}) to explain reduced catalytic activity in bulky derivatives .
  • Simulate substituent effects on aromaticity loss in the phosphole ring, a key factor in its application as a ligand .

Q. How can researchers resolve contradictions in reported stability data for 1-tert-Butyl-3,4-dimethyl-1H-phosphole under varying conditions?

Discrepancies in stability studies often arise from:

  • Oxidative sensitivity : Use inert-atmosphere techniques (glovebox/Schlenk line) and monitor degradation via 31^{31}P NMR .
  • Temperature-dependent decomposition : Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) identify decomposition thresholds .
  • Solvent interactions : Compare stability in polar (acetonitrile) vs. non-polar (toluene) solvents to assess hydrolysis or aggregation risks .

Q. What methodologies are recommended for studying the reactivity of 1-tert-Butyl-3,4-dimethyl-1H-phosphole in cross-coupling or coordination chemistry?

  • Catalytic screening : Test activity in Stille or Suzuki-Miyaura couplings with controlled Pd/ligand ratios .
  • XAS (X-ray Absorption Spectroscopy) : Investigate metal-ligand bonding dynamics in coordination complexes .
  • Kinetic studies : Use stopped-flow techniques to measure reaction rates with electrophiles (e.g., alkyl halides) .

Methodological Considerations

  • Synthetic reproducibility : Document reaction conditions meticulously (e.g., moisture levels, purity of starting materials) to address batch-to-batch variability .
  • Data validation : Cross-reference NMR assignments with literature on analogous phospholes (e.g., 3,4-dimethyl-1H-phosphole derivatives) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.